Cas no 74798-86-0 (4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one)

• Product Name: 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one
• CAS No: 74798-86-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1095219
• PubChem ID: 54697130
• Update Time: 2025-04-23

4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one
• 4-Hydroxy-7-methoxy-1-methyl-2(1H)-quinolinone #
• 74798-86-0
• Quinolin-2(1H)-one, 4-hydroxy-7-methoxy-1-methyl-
• YOWLBXQSEJRZNE-UHFFFAOYSA-N
• SB69891
• SCHEMBL8184169
• 2(1H)-Quinolinone, 4-hydroxy-7-methoxy-1-methyl-

• MDL： MFCD00205129
• Inchi： 1S/C11H11NO3/c1-12-9-5-7(15-2)3-4-8(9)10(13)6-11(12)14/h3-6,13H,1-2H3
• InChI Key： YOWLBXQSEJRZNE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC(N(C)C=2C=1)=O)O

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones

Additional information on 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one

4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one: A Comprehensive Overview

4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one, also known by its CAS number CAS No. 74798-86-0, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds with a wide range of applications. The structure of 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one features a quinoline skeleton with hydroxyl, methoxy, and methyl substituents, which contribute to its unique chemical properties and biological activities.

The synthesis of 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, paving the way for its use in chiral drug development. Moreover, the use of microwave-assisted synthesis has significantly reduced reaction times while maintaining product purity, making this compound more accessible for large-scale applications.

In terms of biological activity, 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one has demonstrated promising properties in several therapeutic areas. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant effects, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, recent research has highlighted its ability to modulate key signaling pathways involved in cancer progression, suggesting its potential as an anticancer agent.

The structural versatility of 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one also extends to its applications in materials science. Its aromaticity and functional groups make it an ideal building block for constructing advanced materials such as organic semiconductors and coordination polymers. For instance, researchers have successfully incorporated this compound into polymer frameworks to enhance their electronic properties, opening new avenues for its use in flexible electronics and optoelectronic devices.

From a pharmacokinetic standpoint, the bioavailability and metabolic profile of 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one have been thoroughly investigated. Studies indicate that this compound exhibits favorable absorption characteristics in vivo, with its methoxy group playing a critical role in modulating its pharmacokinetic properties. Furthermore, recent findings suggest that it undergoes minimal hepatic metabolism, reducing the risk of adverse drug interactions and enhancing its suitability for chronic therapeutic use.

In conclusion, 4-Hydroxy-7-methoxy-1-methylquinolin-2(1H)-one, with its unique chemical structure and diverse biological activities, represents a valuable asset in contemporary scientific research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance as a versatile chemical entity. As ongoing research continues to unravel its full potential, this compound is poised to make substantial contributions to both academic and industrial advancements.